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Compound of Interest

Compound Name: (+)-alpha-Longipinene

Cat. No.: B1194234

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the
biotransformation of the sesquiterpene (+)-alpha-longipinene using the microbial catalyst
Aspergillus niger. This process offers a regioselective method to produce novel oxygenated
terpenoids with potential applications in the pharmaceutical and fragrance industries.

Introduction

Biotransformation utilizes biological systems, such as microorganisms and enzymes, to
perform chemical modifications on organic compounds. This approach is particularly valuable
for generating complex, chiral molecules that are challenging to synthesize through traditional
chemical methods. The fungus Aspergillus niger is a versatile and widely used biocatalyst
known for its ability to hydroxylate a variety of substrates, including terpenes.

The regioselective oxidation of (+)-alpha-longipinene by Aspergillus niger (NBRC 4414) has
been shown to yield novel, value-added terpenoids.[1] This process introduces hydroxyl and
carbonyl functionalities at specific positions on the (+)-alpha-longipinene scaffold, leading to
the formation of dihydroxy and hydroxy-keto derivatives. These modifications can significantly
alter the biological activity and physicochemical properties of the parent compound, opening
avenues for the development of new therapeutic agents and fragrance compounds.

Products of Biotransformation
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The biotransformation of (+)-alpha-longipinene (1) by Aspergillus niger results in the formation
of three primary oxidized products.[1]

Table 1: Products of (+)-alpha-Longipinene Biotransformation by Aspergillus niger

Chemical Structure (if
Product ID Compound Name .
available)

(+)-(5S)-5,12-dihydroxy-alpha- Structure not available in

2
longipinene search results

3 (-)-(5R)-5,12-dihydroxy-alpha- Structure not available in
longipinene search results

4 (+)-12-hydroxy-alpha- Structure not available in
longipinen-5-one search results

Note: The quantitative yields for these products were not available in the public abstracts of the
cited literature. The following protocols are based on general procedures for terpene
biotransformation by Aspergillus niger and may require optimization for maximal yield of the
desired products.

Experimental Workflow

The overall experimental workflow for the biotransformation of (+)-alpha-longipinene is
depicted in the following diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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